(2Z)-6-(2-chlorobenzyl)-2-[(2-methyl-2H-chromen-3-yl)methylidene]-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione

• Molecular Formula: C23H16ClN3O3S
• Molecular Weight: 449.9 g/mol
• IUPAC Name: (2Z)-6-[(2-chlorophenyl)methyl]-2-[(2-methyl-2H-chromen-3-yl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione
• InChI: InChI=1S/C23H16ClN3O3S/c1-13-16(10-15-7-3-5-9-19(15)30-13)12-20-22(29)27-23(31-20)25-21(28)18(26-27)11-14-6-2-4-8-17(14)24/h2-10,12-13H,11H2,1H3/b20-12-
• InChI Key: SORBHDMDROUWCS-NDENLUEZSA-N
• Isomeric SMILES: CC1C(=CC2=CC=CC=C2O1)/C=C\3/C(=O)N4C(=NC(=O)C(=N4)CC5=CC=CC=C5Cl)S3
• Canonical SMILES: CC1C(=CC2=CC=CC=C2O1)C=C3C(=O)N4C(=NC(=O)C(=N4)CC5=CC=CC=C5Cl)S3

Description

The compound “(2Z)-6-(2-chlorobenzyl)-2-[(2-methyl-2H-chromen-3-yl)methylidene]-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione” is a heterocyclic molecule featuring a fused thiazolo-triazine-dione core. Key structural elements include:

• A 2-chlorobenzyl group at position 6, contributing steric bulk and electron-withdrawing effects.
• The Z-configuration of the exocyclic double bond at position 2, critical for spatial orientation and intermolecular interactions.

The thiazolo-triazine-dione scaffold is known for its bioactivity in medicinal chemistry, particularly in enzyme inhibition and receptor modulation .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural analogs and their comparative properties are summarized below, with key findings derived from synthetic and spectroscopic

Table 1: Structural and Functional Comparison of Thiazolo-Triazine-Dione Derivatives

Compound Name	Substituents (Position 6 and 2)	Melting Point (°C)	Key Spectral Data (IR/NMR)	Bioactivity Insights	Reference
(2Z)-6-(2-Chlorobenzyl)-2-[(3-methoxyphenyl)methylidene]-thiazolo-triazine-dione	6: 2-chlorobenzyl; 2: 3-methoxybenzylidene	Not reported	IR: SO₂ peaks (1340, 1160 cm⁻¹); NMR: δ 3.66 (N-CH₃)	Enhanced solubility due to methoxy group
(2Z)-6-Benzyl-2-benzylidene-thiazolo-triazine-dione	6: Benzyl; 2: Benzylidene	Not reported	NMR: δ 7.29–7.41 (aromatic protons)	Higher lipophilicity
6-Chloro-7-methyl-3-[2-(hydroxybenzylidene)-1-methylhydrazino]-1,1-dioxo-1,4,2-benzodithiazine	6: Chloro; 2: Hydroxybenzylidene	313–315 (dec.)	IR: OH peak (3225 cm⁻¹); NMR: δ 10.35 (OH)	Potential H-bonding capacity
(2Z)-2-(4-Cyanobenzylidene)-thiazolo-pyrimidine-6-carbonitrile	2: 4-Cyanobenzylidene	213–215	IR: CN peak (2209 cm⁻¹); NMR: δ 8.01 (=CH)	Electron-deficient substituent

Key Comparative Findings:

Substituent Effects on Solubility and Reactivity: The 3-methoxybenzylidene group in enhances solubility compared to the parent benzylidene analog , attributed to the electron-donating methoxy group. The 2-chlorobenzyl group in the target compound may improve metabolic stability compared to non-halogenated analogs, as seen in benzodithiazine derivatives .

Stereoelectronic Properties: The Z-configuration at position 2 ensures optimal spatial alignment for binding interactions, as observed in chromene-containing inhibitors .

Bioactivity Predictions :

• Chromene and benzylidene moieties are associated with acetylcholinesterase inhibition in 3D-QSAR models, suggesting the target compound may exhibit similar activity .
• The 2-methylchromene group in the target compound could enhance π-stacking interactions compared to simpler aryl substituents .

Research Findings and Implications

Synthetic Challenges :

• Achieving the Z-configuration requires precise control of reaction conditions (e.g., solvent polarity, temperature), as demonstrated in analogous thiazolo-pyrimidine syntheses .
• The chromene substituent may necessitate protective-group strategies to prevent oxidation during synthesis .

Spectroscopic Characterization: IR peaks for SO₂ (1340–1160 cm⁻¹) and CN (2209 cm⁻¹) are consistent across derivatives, serving as diagnostic markers . NMR signals for exocyclic =CH protons (δ 7.94–8.01) confirm the Z-configuration in related compounds .